Cas no 1805481-36-0 (4-Bromo-3-chloro-2-methyl-6-nitropyridine)

• Product Name: 4-Bromo-3-chloro-2-methyl-6-nitropyridine
• CAS No: 1805481-36-0
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4803281
• Update Time: 2023-08-17

4-Bromo-3-chloro-2-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-2-methyl-6-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c1-3-6(8)4(7)2-5(9-3)10(11)12/h2H,1H3
• InChI Key： QISYJFUNCBWQPS-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7